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Introduction

Flucarbazone-sodium is a selective post-emergence herbicide widely used for the control of
grass and certain broadleaf weeds in wheat (spring, durum, and winter varieties).[1][2][3] As a
member of the sulfonylurea group of herbicides, it acts as an acetolactate synthase (ALS)
inhibitor.[4] This document provides detailed application notes and experimental protocols for
the effective use of flucarbazone-sodium in a research and development setting.

Mode of Action

Flucarbazone-sodium is absorbed through both the foliage and roots of susceptible plants
and is translocated to the growing points.[1] It inhibits the enzyme acetolactate synthase (ALS),
also known as acetohydroxyacid synthase (AHAS).[1][5] This enzyme is crucial for the
biosynthesis of the branched-chain amino acids valine, leucine, and isoleucine.[5][6] Inhibition
of ALS leads to a cessation of cell division and plant growth, with symptoms such as
discoloration (yellowing, reddening), stunting, and eventual death of the weed occurring over
several weeks.[7]

Data Presentation
Table 1: Application Rates and Timings for
Flucarbazone-Sodium in Wheat
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Application Crop Stage for Weed Stage
Wheat Type . o o Target Weeds
Rate (g a.i./ha)  Application for Application
) 3-leaf to green-
Winter Wheat 45-60 2-4 |eaf stage Annual weeds
up

Annual weeds,

Wild oats (Avena
Spring Wheat 30-45 4-5 |eaf stage 4-5 |eaf stage fatua), Green

foxtail (Setaria

viridis)

Source: Adapted from Sino Agro.[5]

Table 2: Efficacy of Flucarbazone-Sodium in Tank-
Mixtures on Wheat Yield

Herbicide
Treatment (Active

Application Rate (g Wheat Grain Yield (  Biological Yield (

. a.i./ha) kg/ha) kg/ha)
Ingredients)

Metafin Super
(Tribenuron+metsulfur
on) + Maitu
_ 70.642 + 32.11 4401.07 9334.10
(Clodinafop
propargyl+Flucarbazo

ne sodium)

Buctril Super

(Bromoxynil+MCPA) +

Maitu (Clodinafop 148.2 + 32.11 Not specified Not specified
propargyl+Flucarbazo

ne sodium)

Weedy Check - Not specified 4220.97

Source: Adapted from research on herbicide tank mixtures.[8][9]
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Experimental Protocols
Protocol 1: Field Efficacy Trial for Flucarbazone-Sodium

Objective: To evaluate the efficacy of flucarbazone-sodium on target weed species and
assess the tolerance of wheat cultivars.

1. Experimental Design:
e Design: Randomized Complete Block Design (RCBD).[9]
e Replications: 3 to 4 replications.[10]

e Plot Size: Minimum of 10-20 square meters to ensure representative data and minimize
edge effects.[10]

2. Site Selection and Preparation:

o Select a field with a known history of uniform weed infestation of the target species.

» Prepare the seedbed according to standard local practices for wheat cultivation.
 Fertilize the trial area based on soil test recommendations to ensure optimal crop growth.
3. Treatment Application:

o Treatments: Include a range of flucarbazone-sodium application rates, tank-mixtures with
other herbicides, an untreated weedy check, and a weed-free control.

o Application Equipment: Use a calibrated backpack or small plot sprayer equipped with flat
fan nozzles to ensure uniform spray coverage.[11]

e Spray Volume: Apply in a spray volume of 100-300 L/ha of water.

e Timing: Apply post-emergence when wheat and weeds are at the recommended growth
stages (see Table 1).

4. Data Collection:
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o Weed Control Efficacy: Assess visually as a percentage of the untreated control at 14, 28,
and 56 days after treatment (DAT). Also, measure weed density (plants/m?2) and weed
biomass (g/m?) at a specified time point.

o Crop Tolerance: Visually assess crop injury (phytotoxicity) on a scale of 0% (no injury) to
100% (crop death) at 7, 14, and 28 DAT.

» Yield Parameters: At crop maturity, harvest the central area of each plot to determine grain
yield ( kg/ha ), biological yield ( kg/ha ), and 1000-seed weight (g).[9]

5. Statistical Analysis:
e Analyze the collected data using Analysis of Variance (ANOVA).

e Use a suitable mean separation test (e.g., LSD or Tukey's HSD at p<0.05) to determine
significant differences between treatment means.

Protocol 2: Evaluating the Effect of Adjuvants on
Flucarbazone-Sodium Efficacy

Objective: To determine the influence of different adjuvants on the herbicidal activity of
flucarbazone-sodium.

1. Experimental Design:

» Follow the design outlined in Protocol 1 (RCBD with 3-4 replications).
2. Treatments:

¢ Include flucarbazone-sodium applied alone.

e Include flucarbazone-sodium tank-mixed with various adjuvants, such as non-ionic
surfactants (NIS), methylated seed oils (MSO), or crop oil concentrates (COC), at their
recommended rates.

¢ Maintain an untreated weedy check and a weed-free control.

3. Application and Data Collection:
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o Follow the application and data collection procedures as described in Protocol 1. Pay close
attention to any differences in crop phytotoxicity among the adjuvant treatments.

4. Statistical Analysis:

» Perform statistical analysis as detailed in Protocol 1 to compare the efficacy and crop safety
of flucarbazone-sodium with and without different adjuvants.
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Caption: Mode of action of flucarbazone-sodium.
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Caption: Workflow for a flucarbazone-sodium field efficacy trial.
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Caption: Logical relationships for flucarbazone-sodium application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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